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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol, is a versatile secondary

alcohol that serves as a key intermediate in the synthesis of a variety of specialty esters. Its

branched structure imparts unique properties to its ester derivatives, such as enhanced

stability, specific solvency, and desirable sensory characteristics. These esters find applications

in diverse fields, including as fragrances, flavors, plasticizers, lubricants, and coatings. This

document provides detailed application notes and experimental protocols for the synthesis of

specialty esters using diisobutyl carbinol, targeting researchers and professionals in drug

development and chemical synthesis.

Properties of Diisobutyl Carbinol
A comprehensive understanding of the physical and chemical properties of diisobutyl carbinol
is essential for its effective use in ester synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1670625?utm_src=pdf-interest
https://www.benchchem.com/product/b1670625?utm_src=pdf-body
https://www.benchchem.com/product/b1670625?utm_src=pdf-body
https://www.benchchem.com/product/b1670625?utm_src=pdf-body
https://www.benchchem.com/product/b1670625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₂₀O [1][2]

Molecular Weight 144.26 g/mol [1]

Appearance Colorless liquid [1][3]

Odor Sweet, mild [4]

Boiling Point 178 °C at 760 mmHg [3]

Melting Point -65 °C [1]

Flash Point 66.1 °C [1]

Density 0.811 g/cm³ at 20 °C [4]

Solubility in Water 0.06% by weight at 20 °C [4]

Refractive Index 1.427 at 20 °C [1]

Synthesis of Specialty Esters: Methodologies and
Protocols
The synthesis of specialty esters from diisobutyl carbinol can be achieved through several

established esterification methods. The choice of method depends on the specific carboxylic

acid used, the desired purity of the product, and the scale of the reaction.

Fischer-Speier Esterification
This classic acid-catalyzed esterification is a common method for producing esters from

alcohols and carboxylic acids. The reaction is an equilibrium process, and to drive it towards

the product side, an excess of one reactant (usually the alcohol) is used, or the water formed

during the reaction is removed.

Logical Relationship of Fischer-Speier Esterification
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Start

Mix Diisobutyl Carbinol,
Carboxylic Acid, and Lipase

in an organic solvent

Incubate at controlled
temperature with agitation

Monitor reaction progress
(e.g., by GC or TLC)

Filter to remove
immobilized enzyme

Evaporate solvent

Purify ester
(e.g., column chromatography)

End Product:
Diisobutyl Carbinyl Ester

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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